Cas no 10059-14-0 (Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, sodium salt(1:1), (11b)-)

• Product name: Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, sodium salt(1:1), (11b)-
• CAS No: 10059-14-0
• MF: C₂₉H₃₅NaO₈
• MW: 534.573180437088
• CID: 157662
• PubChem ID: 23671896

Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, sodium salt(1:1), (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, sodium salt(1:1), (11b)-
• Fenicort
• Prednisolone sodium tetrahydrophthalate
• Prednisolone tetrahydrophthalate sodium salt
• Prednisolonesodium 21-tetrahydrophthalate
• Pregna-1,4-diene-3,20-dione,11b,17,21-trihydroxy-, 21-(hydrogen4-cyclohexene-1,2-dicarboxylate), monosodium salt (7CI,8CI)
• Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, monosodiumsalt, (11b)- (9CI)
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(((6-CARBOXY-3-CYCLOHEXEN-1-YL)CARBONYL)OXY)-11,17-DIHYDROXY-, SODIUM SALT (1:1), (11.BETA.)-
• Q27288777
• Prednisolone 21-(sodium tetrahydrophthalate)
• UNII-S7G90C1P6W
• Pregna-1,4,diene-3,20-dione,11beta,17,21-trihydroxy-, 21-(hydrogen 4-cyclohexene-1,2-dicarboxylate) monosodium salt
• PREDNISOLONE SODIUM 21-TETRAHYDROPHTHALATE
• D08414
• Prednisolone sodium tetrahydrophtalate
• PREDNISOLONE SODIUM TETRAHYDROPHTALATE [WHO-DD]
• sodium;6-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]carbonylcyclohex-3-ene-1-carboxylate
• Fenicort (TN)
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(((6-CARBOXY-3-CYCLOHEXEN-1-YL)CARBONYL)OXY)-11,17-DIHYDROXY-, MONOSODIUM SALT, (11.BETA.)-
• 10059-14-0
• PREGNA-1,4-DIENE-3,20-DIONE, 11.BETA.,17,21-TRIHYDROXY-, 21-(HYDROGEN 4-CYCLOHEXENE-1,2-DICARBOXYLATE), MONOSODIUM SALT
• S7G90C1P6W

• Inchi： InChI=1S/C29H36O8.Na/c1-27-11-9-17(30)13-16(27)7-8-20-21-10-12-29(36,28(21,2)14-22(31)24(20)27)23(32)15-37-26(35)19-6-4-3-5-18(19)25(33)34;/h3-4,9,11,13,18-22,24,31,36H,5-8,10,12,14-15H2,1-2H3,(H,33,34);/q;+1/p-1/t18?,19?,20-,21-,22-,24?,27-,28-,29-;/m0./s1
• InChI Key： LJZITGOQTCTZFY-HDCMUDCGSA-M
• SMILES： [Na+].O=C(C1CC=CCC1C(OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3[C@H](C[C@]12C)O)=O)O)=O)=O)[O-]

Computed Properties

• Exact Mass: 534.222962g/mol
• Monoisotopic Mass: 534.222962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų
• Molecular Weight: 534.6g/mol